Cas no 413620-13-0 (2-(1-Methylhydrazino)-4,6-diphenylpyrimidine)

2-(1-Methylhydrazino)-4,6-diphenylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine
- 1-(4,6-diphenylpyrimidin-2-yl)-1-methylhydrazine
- 2-(1-METHYLHYDRAZIN-1-YL)-4,6-DIPHENYLPYRIMIDINE
- Cambridge id 5256453
- C17H16N4
- 2-(1-methylhydrazino)-4,6-diphenylpyrimidine
- 1-(4,6-diphenylpyrimidin-2-yl)-1-methyl-hydrazine
- F83785
- CS-0364252
- AB00076899-01
- SMR000495921
- 2-(1-Methylhydrazino)-4,6-diphenyl pyrimidine
- SR-01000201335-1
- CBDivE_013689
- SCHEMBL13561140
- HMS2840C15
- HMS1580O20
- DTXSID20355084
- MFCD00582852
- CHEMBL1494111
- SB59349
- AKOS022184399
- 413620-13-0
- CHEMBRDG-BB 5256453
- SR-01000201335
- MLS001008367
- 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine
-
- MDL: MFCD00582852
- Inchi: InChI=1S/C17H16N4/c1-21(18)17-19-15(13-8-4-2-5-9-13)12-16(20-17)14-10-6-3-7-11-14/h2-12H,18H2,1H3
- InChI Key: TZLATRIAIDVTTD-UHFFFAOYSA-N
- SMILES: CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)N
Computed Properties
- Exact Mass: 276.137496527g/mol
- Monoisotopic Mass: 276.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55Ų
- XLogP3: 3.2
2-(1-Methylhydrazino)-4,6-diphenylpyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434922-1g |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 97% | 1g |
¥696.00 | 2024-05-14 | |
A2B Chem LLC | AD29133-250mg |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 95% | 250mg |
$23.00 | 2024-04-20 | |
1PlusChem | 1P0072KT-1g |
2-(1-METHYLHYDRAZINO)-4,6-DIPHENYLPYRIMIDINE |
413620-13-0 | 95+% | 1g |
$87.00 | 2024-05-02 | |
A2B Chem LLC | AD29133-1g |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 95+% | 1g |
$88.00 | 2024-04-20 | |
1PlusChem | 1P0072KT-250mg |
2-(1-METHYLHYDRAZINO)-4,6-DIPHENYLPYRIMIDINE |
413620-13-0 | 95+% | 250mg |
$54.00 | 2024-05-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434922-250mg |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 97% | 250mg |
¥278.00 | 2024-05-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434922-5g |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 97% | 5g |
¥2217.00 | 2024-05-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434922-100mg |
2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine |
413620-13-0 | 97% | 100mg |
¥208.00 | 2024-05-14 | |
1PlusChem | 1P0072KT-100mg |
2-(1-METHYLHYDRAZINO)-4,6-DIPHENYLPYRIMIDINE |
413620-13-0 | 95+% | 100mg |
$40.00 | 2024-05-02 | |
1PlusChem | 1P0072KT-5g |
2-(1-METHYLHYDRAZINO)-4,6-DIPHENYLPYRIMIDINE |
413620-13-0 | 97% | 5g |
$328.00 | 2023-12-17 |
2-(1-Methylhydrazino)-4,6-diphenylpyrimidine Related Literature
-
Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
-
Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
-
Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
Additional information on 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine
Comprehensive Overview of 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0)
2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methylhydrazino and diphenyl substituents, exhibits remarkable potential in modulating biological pathways. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The compound's structural versatility makes it a valuable scaffold for designing novel therapeutics.
In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and anticancer agents. 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine stands out for its ability to interact with key biomolecules, making it a focal point in medicinal chemistry. Its CAS No. 413620-13-0 is frequently searched in scientific databases, reflecting its growing relevance. Additionally, the compound's synthetic accessibility and structural tunability align with the current trend of fragment-based drug design, a hot topic in AI-driven drug discovery.
The diphenylpyrimidine core of this compound is particularly noteworthy for its aromatic stacking interactions, which enhance binding affinity to protein targets. This property is critical in the development of high-throughput screening libraries, a subject of intense interest in pharmaceutical R&D. Moreover, the methylhydrazino moiety introduces a reactive handle for further derivatization, enabling the creation of tailored analogs with improved pharmacokinetic profiles. Such features are often highlighted in patent literature and academic publications, underscoring the compound's commercial and scientific value.
From an SEO perspective, queries like "pyrimidine derivatives in drug discovery" and "CAS 413620-13-0 applications" are trending among researchers. This reflects the compound's alignment with broader industry shifts toward precision medicine and targeted therapies. Furthermore, its potential role in green chemistry initiatives—such as catalyst-free synthesis—resonates with the global push for sustainable chemical processes. These aspects make 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine a compelling subject for both scientific discourse and industrial innovation.
In conclusion, 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0) represents a cutting-edge intersection of chemical biology and materials science. Its multifaceted applications, coupled with its prominence in academic research and industrial pipelines, position it as a compound of enduring significance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in shaping the future of therapeutic development and molecular design.
413620-13-0 (2-(1-Methylhydrazino)-4,6-diphenylpyrimidine) Related Products
- 1806937-58-5(Ethyl 6-chloro-3-(difluoromethyl)-2-methoxypyridine-4-acetate)
- 1246555-43-0(4-Bromo-1-phenyl-1H-imidazole)
- 1704146-40-6(4-(5-bromo-2-methoxyphenyl)but-3-en-2-amine)
- 1572134-89-4(2-Amino-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one)
- 1806576-99-7(4-Fluoro-2-hydroxy-3-iodopyridine)
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 941961-26-8(methyl 2-(2Z)-6-methyl-2-{3-(phenylsulfanyl)propanoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
- 858765-58-9((2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one)




